Cas no 670270-24-3 (3-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}propanoic acid)

• Product Name: 3-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}propanoic acid
• CAS No: 670270-24-3
• MF: C₁₅H₁₁ClN₂O₂S₂
• MW: 350.843039751053
• CID: 5866539
• PubChem ID: 3682432
• Update Time: 2023-11-21

3-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl)thio)propanoic acid
• Propanoic acid, 3-[[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]thio]-
• 670270-24-3
• AKOS000811650
• F1142-5928
• 3-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}propanoic acid
• CHEMBL1689363
• 3-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanylpropanoic acid

• Inchi： 1S/C15H11ClN2O2S2/c16-10-3-1-9(2-4-10)11-7-22-15-13(11)14(17-8-18-15)21-6-5-12(19)20/h1-4,7-8H,5-6H2,(H,19,20)
• InChI Key： CCBBOQGFKAATRF-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCSC1N=CN=C2SC=C(C3=CC=C(Cl)C=C3)C2=1

Computed Properties

• Exact Mass: 349.9950476g/mol
• Monoisotopic Mass: 349.9950476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Melting Point: 168-169 °C
• Boiling Point: 592.1±50.0 °C(Predicted)
• pka: 4.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines